Cas no 1203002-59-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide
• CAS No: 1203002-59-8
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 6092082
• PubChem ID: 45503220
• Update Time: 2025-06-29

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{1H,2H,3H,4H-cyclopenta[b]indol-4-yl}acetamide
• SR-01000924424
• AKOS024517245
• SR-01000924424-1
• F5724-0029
• 1203002-59-8
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)acetamide

• Inchi： 1S/C21H20N2O3/c24-21(22-11-14-8-9-19-20(10-14)26-13-25-19)12-23-17-6-2-1-4-15(17)16-5-3-7-18(16)23/h1-2,4,6,8-10H,3,5,7,11-13H2,(H,22,24)
• InChI Key： SIEYPLWZLHKHBS-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2C2CCCC1=2)NCC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 348.14739250g/mol
• Monoisotopic Mass: 348.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.5Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide (CAS No: 1203002-59-8)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide (CAS No: 1203002-59-8) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a convergence of innovative chemical design and biological activity. The presence of the 1,3-benzodioxol moiety and the cyclopentabindol scaffold suggests potential applications in the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

The 1,3-benzodioxol ring system, also known as the indole derivative, is well-documented for its pharmacological properties. It serves as a key structural motif in numerous bioactive molecules, exhibiting a broad spectrum of biological activities. In contrast, the cyclopentabindol scaffold is less commonly encountered but has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. The combination of these two structural elements in N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide creates a unique pharmacophore that may exhibit novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The use of high-throughput screening (HTS) techniques has further accelerated the discovery process by allowing rapid assessment of large libraries of compounds. In this context, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide represents an intriguing candidate for further investigation due to its structural complexity and potential pharmacological relevance.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the cyclopentabindol moiety into the molecule necessitates advanced synthetic methodologies to ensure regioselectivity and yield optimization. Researchers have employed various strategies, including transition-metal-catalyzed reactions and organometallic chemistry, to construct this intricate framework. The successful synthesis not only demonstrates the synthetic prowess of the research team but also opens up new avenues for exploring related compounds with potential therapeutic applications.

In terms of biological activity, preliminary studies suggest that N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-yl}acetamide may interact with specific receptors or enzymes involved in CNS function. The presence of both the 1,3-benzodioxol and cyclopentabindol moieties could lead to dual-targeting capabilities, enhancing its therapeutic potential. Further investigations are warranted to elucidate its exact mechanism of action and to evaluate its efficacy in animal models of neurological disorders.

The development of novel pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, and off-target effects. To address these issues, researchers are exploring various chemical modifications and formulation strategies. For instance, prodrugs or solubilizing agents may be employed to enhance the pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1H,2H,3H,4H-cyclopentabindol-4-y}acetamide. Additionally， advances in nanotechnology have provided new opportunities for drug delivery systems that can improve targeted delivery and reduce systemic side effects.

The impact of this compound on future drug discovery cannot be overstated. As our understanding of complex biological systems continues to evolve， innovative molecules like N-(2H- 1 ,3 -benzodioxol -5 -yl )methyl - 2 { 1 H, 2 H, 3 H, 4 H - cyclopentabindol - 4 -yl acetamide (CAS No: 1203002 - 59 - 8) will play a crucial role in shaping next-generation therapeutics. By leveraging cutting-edge synthetic techniques and computational tools， researchers can accelerate the discovery pipeline， leading to faster development cycles and more effective treatments for a wide range of diseases.